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Compound of Interest

Compound Name: Ammonium borate

Cat. No.: B1214076

An In-depth Technical Guide to the Core Physical Properties of Ammonium Tetraborate

This technical guide provides a comprehensive overview of the fundamental physical
properties of ammonium tetraborate, with a primary focus on its common hydrated form,
ammonium tetraborate tetrahydrate ((NH4)2B407-4H20). This document is intended for
researchers, scientists, and professionals in drug development and other scientific fields who
require detailed information on this compound.

Chemical Identity and Forms

Ammonium tetraborate is an inorganic salt that exists in both anhydrous ((NH4)2B4O7) and
hydrated forms. The most common and stable form is the tetrahydrate, which crystallizes from
agueous solutions.[1][2] The anhydrous form can be obtained through the dehydration of the
hydrated salt upon heating.[3]

Quantitative Physical Properties

The following tables summarize the key physical properties of both anhydrous and tetrahydrate
forms of ammonium tetraborate for easy comparison.

Table 1: General and Molar Properties
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Property

Ammonium Tetraborate
(Anhydrous)

Ammonium Tetraborate
Tetrahydrate

Chemical Formula

(NH4)2B40O7

(NH4)2B407-:4H20

Molecular Weight

191.315 g/mol [1]

263.374 g/mol [1][4][5]

Appearance

Colorless crystalline solid[6][7]

[8]

Crystal System

Tetragonal[1]

Table 2: Thermophysical and Solubility Properties

Ammonium Tetraborate

Ammonium Tetraborate

Property (Anhydrous) Tetrahydrate

Density 1.58 g/cm3[1][2] 2.37 g/lcm3[1]

Melting Point Decomposes[2][3][7][8][9] Decomposes at 87 °C[1]
Boiling Point Decomposes Decomposes

pH of Aqueous Solution - ~8.8[2][10][11]

Solubility in Water See Table 3 See Table 3

Table 3: Solubility in Water at Various Temperatures[1][2][3]
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Temperature (°C) Solubility of Anhydrous Solubility of Tetrahydrate
Form ( g/100 g Hz0) Form ( g/100 g Hz0)

0 3.75 52

10 ~3.9 5.3

20 ~5.3 7.27

25 9.00 ~12.5

50 21.2

90 52.7

Spectroscopic and Structural Data

The crystal structure of ammonium tetraborate tetrahydrate is tetragonal.[1] Spectroscopic
methods such as Fourier-Transform Infrared (FTIR) and Raman spectroscopy are crucial for
identifying the vibrational modes of the tetraborate anion and the ammonium cation.

A study on a related dihydrate, (NH4)2[B2Os(OH)a4]-2H20, provides insights into the expected
spectral features. The FTIR and Raman spectra show characteristic bands for B-O stretching
and bending vibrations, as well as the vibrational modes of the NHa* ion.[7]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of ammonium
tetraborate are outlined below. These are general methodologies commonly employed for
inorganic salts.

Synthesis of Ammonium Tetraborate Tetrahydrate

Ammonium tetraborate tetrahydrate is typically synthesized via the reaction of boric acid
(H3zBOs) with an aqueous solution of ammonia (ammonium hydroxide, NH4OH).[1][4]

¢ Reaction: 4H3sBOs + 2NH4OH — (NHa4)2B40O7 + 7H20[1][4]

o Procedure: A hot solution of boric acid is prepared, and ammonia solution is added portion-
wise with stirring. The reaction is exothermic. After the reaction ceases, the solution is filtered
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and allowed to cool for crystallization of ammonium tetraborate tetrahydrate.[1] For the
preparation of 100g of the tetrahydrate, approximately 93.91g of boric acid and 106.45¢g of
25% ammonia solution are required.[1][4]

Density Determination

The density of solid ammonium tetraborate can be determined using several standard
methods:

o Gas Pycnometry: This technique measures the volume of a known mass of the solid by
displacing an inert gas, typically helium. This method is suitable for determining the true
density of the crystalline material.

e Buoyancy Method (Archimedes' Principle): This method involves weighing the sample in air
and then in a liquid of known density (in which the sample is insoluble). The difference in
weight is used to calculate the volume of the displaced liquid, and thus the density of the
sample. This method is described in standards such as ASTM D792 and ISO 1183-1.

Solubility Measurement

The solubility of ammonium tetraborate in water can be determined by the following methods:

o Shake-Flask Method: An excess amount of the solid is added to a known volume of water at
a specific temperature. The mixture is agitated for an extended period (e.g., 24 hours) to
ensure equilibrium is reached. The saturated solution is then filtered, and the concentration
of the dissolved solid is determined by a suitable analytical technique, such as titration or
gravimetric analysis after evaporation of the solvent.

» Headspace Gas Chromatography: A volatile compound is added to the solution. The
partitioning of this volatile compound between the liquid and vapor phases changes with the
salt concentration. By measuring the concentration of the volatile compound in the
headspace, the saturation point of the salt can be determined.[6]

» Nephelometry: This method measures the light scattered by suspended particles in a
solution. It can be used to determine the point at which a solid begins to precipitate from a
solution, thus indicating its solubility limit.
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Thermal Analysis

The decomposition behavior of ammonium tetraborate is studied using thermal analysis
techniques:

o Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a
function of temperature. For ammonium tetraborate tetrahydrate, TGA can be used to identify
the temperature ranges for dehydration and subsequent decomposition.

 Differential Thermal Analysis (DTA) or Differential Scanning Calorimetry (DSC): These
techniques measure the difference in temperature or heat flow between a sample and a
reference material as a function of temperature. They are used to detect endothermic and
exothermic processes, such as dehydration and decomposition. Studies have shown that the
dehydration of ammonium tetraborate tetrahydrate occurs in a broad peak between 70°C
and 250°C.[3]

Logical Relationships of Physical Properties

The following diagram illustrates the relationship between the synthesis of ammonium
tetraborate and its different forms, along with their key physical characteristics.
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Logical Flow of Ammonium Tetraborate Properties
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Caption: Synthesis and properties of ammonium tetraborate forms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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